Cas no 130000-49-6 (5-Thiazolecarboxamide,N-[2,6-dibromo-4-(trifluoromethyl)phenyl]-2-methyl-4-(trifluoromethyl)-)

• Product Name: 5-Thiazolecarboxamide,N-[2,6-dibromo-4-(trifluoromethyl)phenyl]-2-methyl-4-(trifluoromethyl)-
• CAS No: 130000-49-6
• MF: C₁₃H₆Br₂F₆N₂OS
• MW: 512.062961101532
• CID: 223450
• PubChem ID: 182964
• Update Time: 2025-04-19

5-Thiazolecarboxamide,N-[2,6-dibromo-4-(trifluoromethyl)phenyl]-2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide,N-[2,6-dibromo-4-(trifluoromethyl)phenyl]-2-methyl-4-(trifluoromethyl)-
• N-[2,6-dibromo-4-(trifluoromethyl)phenyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, N-(2,6-dibromo-4-(trifluoromethyl)phenyl)-2-methyl-4-(trifluoromethyl)-
• 5-Thiazolecarboxamide, N-[2,6-dibromo-4-(trifluoromethyl)phenyl]-2-methyl-4-(trifluoromethyl)-
• DTXSID6073865
• 130000-49-6
• NCOIWJBVXDMDBH-UHFFFAOYSA-N

• Inchi： 1S/C13H6Br2F6N2OS/c1-4-22-10(13(19,20)21)9(25-4)11(24)23-8-6(14)2-5(3-7(8)15)12(16,17)18/h2-3H,1H3,(H,23,24)
• InChI Key： NCOIWJBVXDMDBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1NC(C1=C(C(F)(F)F)N=C(C)S1)=O)Br

Computed Properties

• Exact Mass: 509.84718
• Monoisotopic Mass: 509.847178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 70.2

Experimental Properties

• Density: 1.92
• Boiling Point: 363.3°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.569
• PSA: 41.99